5-chloro-N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-2-methoxybenzamide

• IUPAC Name: 5-chloro-N-(2-hydroxy-2-methyl-4-methylsulfanylbutyl)-2-methoxybenzamide
• InChI: InChI=1S/C14H20ClNO3S/c1-14(18,6-7-20-3)9-16-13(17)11-8-10(15)4-5-12(11)19-2/h4-5,8,18H,6-7,9H2,1-3H3,(H,16,17)
• InChI Key: IHQIRKMWAPPIDM-UHFFFAOYSA-N
• Canonical SMILES: CC(CCSC)(CNC(=O)C1=C(C=CC(=C1)Cl)OC)O
• Molecular Formula: C14H20ClNO3S
• Molecular Weight: 317.8 g/mol

Description

Molecular Structure Analysis

The molecular formula of this compound is C11H16ClNO2S2. It has an average mass of 293.833 Da and a monoisotopic mass of 293.031097 Da.

Scientific Research Applications

Chemical Properties and Structure Analysis

Studies have analyzed the chemical properties and structure of compounds similar to "5-chloro-N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-2-methoxybenzamide." For instance, the molar refraction and polarizability of a closely related antiemetic drug have been investigated, showing significant polarizability effects with increased drug concentration (Sawale et al., 2016). Another study examined the structure and absolute configuration of some 5-chloro-2-methoxy-N-phenylbenzamide derivatives, elucidating their 3D structural configurations and potential medicinal applications based on their dipole moments (Galal et al., 2018).

Antimicrobial Screening

Research on 5-(benzylidene)-3-phenylthiazolidin-4-one derivatives incorporating the thiazole ring, which shares a core structure with "5-chloro-N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-2-methoxybenzamide," revealed significant antibacterial and antifungal activities. This suggests potential therapeutic interventions for microbial diseases (Desai et al., 2013).

Pharmacological Evaluation

A series of 4-chloro-N-(2-(substitutedphenyl)-4-oxothiazolidin-3-yl)-2-phenoxybenzamide derivatives were designed and evaluated as anticonvulsant agents. These compounds, closely related to the chemical , showed considerable anticonvulsant activity, indicating the potential for developing new therapeutic agents (Faizi et al., 2017).

Environmental Impact and Photocatalytic Degradation

Research has also touched on the environmental aspects of related compounds. For example, the photodecomposition of propyzamide, a compound with a similar chemical structure, was enhanced using TiO2-loaded adsorbent supports. This highlights the potential for environmental remediation technologies (Torimoto et al., 1996).

Spectroscopy Analysis of Hydrogels

The structure of glibenclamide, a compound related to "5-chloro-N-(2-hydroxy-2-methyl-4-(methylthio)butyl)-2-methoxybenzamide," has been studied in chitosan hydrogels, demonstrating the utility of spectroscopy in analyzing drug-hydrogel interactions (Delgadillo-Armendariz et al., 2014).